Cas no 887592-68-9 (tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate
• CAS No: 887592-68-9
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 713706
• Update Time: 2026-04-29

tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 2-(2-cyanoacetyl)-, 1,1-dimethylethyl ester
• 2-(2-CYANO-ACETYL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER

• Inchi： InChI=1S/C13H20N2O3/c1-13(2,3)18-12(17)15-9-5-4-6-10(15)11(16)7-8-14/h10H,4-7,9H2,1-3H3
• InChI Key： AFOBTHPZYTZXOH-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCCCC1C(=O)CC#N

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate

Introduction to Tert-Butyl 2-(2-Cyanoacetyl)piperidine-1-Carboxylate (CAS No. 887592-68-9)

Tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate, identified by its CAS number 887592-68-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising properties for use in medicinal chemistry, particularly in the synthesis of bioactive agents. The structural features of Tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate make it a valuable intermediate in the creation of more complex pharmacological entities.

The molecular structure of this compound consists of a piperidine ring substituted with a tert-butyl group at the 1-position and a 2-cyanoacetyl moiety at the 2-position. The presence of the cyanoacetyl group introduces a high degree of reactivity, making it a versatile building block for further chemical modifications. This reactivity is particularly useful in the synthesis of peptidomimetics and other therapeutic agents that require precise structural control.

In recent years, there has been growing interest in the development of novel treatments for neurological disorders, infectious diseases, and cancer. The piperidine scaffold is well-documented for its role in medicinal chemistry due to its ability to mimic natural amino acid sequences and enhance drug bioavailability. The introduction of functional groups such as the cyanoacetyl moiety further expands the potential applications of this compound.

One of the most compelling aspects of Tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate is its utility in the synthesis of small molecule inhibitors. These inhibitors are designed to target specific enzymes or receptors involved in disease pathways. For instance, researchers have explored its use in developing inhibitors for kinases, which are critical targets in cancer therapy. The tert-butyl group provides steric hindrance, which can be leveraged to optimize binding interactions with biological targets.

The cyanoacetyl group also serves as a handle for further derivatization, allowing chemists to introduce additional functional groups or linkages as needed. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential. The ability to modify both the piperidine ring and the cyanoacetyl moiety provides a rich palette for designing molecules with tailored properties.

Recent studies have highlighted the potential of Tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate in the development of antiviral agents. The compound's structural motif has been shown to interact with viral proteases and other essential enzymes, disrupting viral replication cycles. This has opened up new avenues for research into treatments for RNA viruses, which pose significant challenges due to their rapid mutation rates and ability to evade existing therapies.

In addition to its applications in drug discovery, this compound has also been investigated for its role in material science. The unique combination of functional groups makes it a candidate for developing novel polymers and coatings with enhanced stability and reactivity. These materials could find applications in various industries, from electronics to biomedicine.

The synthesis of Tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These methods align with current trends in green chemistry, emphasizing sustainable practices and minimal waste generation.

The pharmacological evaluation of derivatives derived from Tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate has revealed several promising candidates with favorable pharmacokinetic profiles. These studies often involve high-throughput screening (HTS) techniques combined with computational modeling to predict binding affinities and selectivity profiles. Such integrative approaches accelerate the discovery process by rapidly identifying lead compounds that warrant further investigation.

The future prospects for this compound are vast, with ongoing research exploring new synthetic routes and applications. As our understanding of biological systems continues to expand, so too will the demand for sophisticated molecular tools like Tert-Butyl 2-(2-cyanoacetyl)piperidine-1-carboxylate. Its versatility makes it an indispensable resource for both academic researchers and industrial scientists working at the forefront of chemical biology.